Cas no 1352397-65-9 (Methyl 3-amino-2,6-dibromo-4-methylbenzoate)

• Product Name: Methyl 3-amino-2,6-dibromo-4-methylbenzoate
• CAS No: 1352397-65-9
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• CID: 4777267
• Update Time: 2025-06-14

Methyl 3-amino-2,6-dibromo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2,6-dibromo-4-methylbenzoate
• 3-Amino-2,6-dibromo-4-methylbenzoic acid methyl ester
• Methyl 3-amino-2,6-dibromo-4-methylbenzoate

• Inchi： 1S/C9H9Br2NO2/c1-4-3-5(10)6(9(13)14-2)7(11)8(4)12/h3H,12H2,1-2H3
• InChI Key： YGAOHYSTOURSEQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(=CC(C)=C1N)Br

Computed Properties

• Exact Mass: 322.898
• Monoisotopic Mass: 320.9
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-amino-2,6-dibromo-4-methylbenzoate

Recent Advances in the Study of Methyl 3-amino-2,6-dibromo-4-methylbenzoate (CAS: 1352397-65-9)

Methyl 3-amino-2,6-dibromo-4-methylbenzoate (CAS: 1352397-65-9) is a brominated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of cancer and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and future research directions.

The synthesis of Methyl 3-amino-2,6-dibromo-4-methylbenzoate has been optimized in recent years to improve yield and purity. A study published in the *Journal of Medicinal Chemistry* (2023) demonstrated a novel catalytic method for its synthesis, which reduces the use of hazardous reagents and enhances scalability. The compound's structural features, including the presence of bromine atoms and an amino group, make it a promising candidate for further chemical modifications, such as coupling reactions to generate derivatives with enhanced biological activity.

In terms of biological activity, Methyl 3-amino-2,6-dibromo-4-methylbenzoate has shown inhibitory effects against specific kinases involved in cancer cell proliferation. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported that the compound exhibits selective inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in many cancers. These findings suggest its potential as a lead compound for the development of targeted cancer therapies. Additionally, preliminary in vitro studies have indicated antimicrobial activity against drug-resistant bacterial strains, though further validation is required.

Despite these promising results, challenges remain in the clinical translation of Methyl 3-amino-2,6-dibromo-4-methylbenzoate. Pharmacokinetic studies have revealed limited bioavailability, prompting researchers to explore prodrug strategies or nanoparticle-based delivery systems to enhance its therapeutic efficacy. A recent preprint on *ChemRxiv* (2024) proposed a liposomal formulation that significantly improves the compound's solubility and tissue penetration, offering a potential solution to this limitation.

In conclusion, Methyl 3-amino-2,6-dibromo-4-methylbenzoate represents a versatile scaffold with significant potential in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and optimize its pharmacological properties. Collaborative efforts between chemists, biologists, and clinicians will be essential to advance this compound toward preclinical and clinical evaluation.